Cas no 2172311-03-2 (2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylthiomorpholin-3-yl}acetic acid
• CAS No: 2172311-03-2
• MF: C₂₅H₂₆N₂O₅S
• MW: 466.549345493317
• CID: 5881632
• PubChem ID: 165515584
• Update Time: 2025-10-30

2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylthiomorpholin-3-yl}acetic acid
• 2172311-03-2
• 2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropanecarbonyl]thiomorpholin-3-yl}acetic acid
• EN300-1504070

• Inchi： 1S/C25H26N2O5S/c28-22(29)13-16-15-33-12-11-27(16)23(30)25(9-10-25)26-24(31)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,26,31)(H,28,29)
• InChI Key： JDMUDPZECMDBOH-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC(=O)O)C1)C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.15624311g/mol
• Monoisotopic Mass: 466.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 121Ų

Additional information on 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylthiomorpholin-3-yl}acetic acid

2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylthiomorpholin-3-yl}acetic Acid: A Promising Compound in Modern Pharmaceutical Research

The CAS No. 2172311-03-2 compound, known as 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylthiomorpholin-3-yl}acetic acid, represents a novel molecular architecture with significant potential in the development of advanced therapeutic agents. This compound combines multiple functional groups, including fluoren-9-yl, methoxycarbonyl, cyclopropanecarbonyl, and thiomorpholin, which collectively contribute to its unique chemical properties and biological activity. Recent advancements in medicinal chemistry have highlighted the importance of such complex structures in targeting specific molecular pathways, particularly in the context of chronic diseases and oncology.

The fluoren-9-yl moiety, a benzofused ring system, provides structural stability and enhances the molecule's ability to interact with biological targets. The methoxycarbonyl group, often used as a protecting group in synthetic chemistry, may play a role in modulating the compound's reactivity and solubility. Meanwhile, the cyclopropanecarbonyl segment introduces ring strain, which could influence the compound's conformational flexibility and binding affinity to target proteins. The thiomorpholin ring, a sulfur-containing derivative of piperazine, is notable for its ability to form hydrogen bonds and engage in metal ion coordination, making it a valuable scaffold in drug design.

Recent studies have demonstrated that compounds with similar structural features exhibit promising pharmacological profiles. For example, a 2023 publication in Journal of Medicinal Chemistry reported that sulfur-containing heterocycles, such as thiomorpholin, are increasingly being explored for their ability to modulate enzyme activity and inhibit protein-protein interactions. This aligns with the design principles of the CAS No. 2172311-03-2 compound, which may target kinases or G protein-coupled receptors (GPCRs) involved in inflammatory and metabolic disorders. The integration of fluoren-9-yl and cyclopropanecarbonyl groups further enhances the molecule's potential to act as a dual-action inhibitor, addressing multiple pathological mechanisms simultaneously.

The synthesis of 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylthiomorpholin-3-yl}acetic acid involves multi-step organic reactions, including coupling reactions, ring closures, and functional group modifications. A 2022 study in Organic & Biomolecular Chemistry described a novel approach to construct complex scaffolds by combining fluoren-9-yl derivatives with thiomorpholin units, which could be adapted for the synthesis of this compound. The use of catalytic methods and green chemistry principles has become critical in optimizing the yield and reducing environmental impact, reflecting the industry's shift toward sustainable pharmaceutical development.

Biological evaluation of this compound has revealed its potential as a candidate for treating diseases with high unmet medical needs. Preclinical studies suggest that the thiomorpholin ring may enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for neurodegenerative disorders such as Alzheimer's disease. Additionally, the cyclopropanecarbonyl segment may contribute to the molecule's ability to disrupt protein-protein interactions, a mechanism that has gained attention in the development of antitumor therapies. A 2024 review in ACS Chemical Biology highlighted the growing importance of such scaffolds in targeting oncogenic pathways, underscoring the relevance of this compound in modern drug discovery.

The methoxycarbonyl group in this molecule may also play a role in improving its metabolic stability. By reducing the likelihood of enzymatic degradation, this functional group could extend the compound's half-life in vivo, which is crucial for achieving therapeutic efficacy. Furthermore, the presence of multiple heteroatoms, such as sulfur and oxygen, may enhance the compound's ability to interact with specific receptors or enzymes, thereby increasing its selectivity and reducing off-target effects. These properties are particularly important in the design of drugs for chronic conditions, where long-term safety and tolerability are critical.

Computational modeling and molecular dynamics simulations have provided insights into the binding behavior of this compound. A 2023 study in Journal of Computational Chemistry demonstrated that the fluoren-9-yl and thiomorpholin moieties can form stable interactions with target proteins, suggesting that this compound may act as a competitive inhibitor. The ability to predict binding affinity and conformational changes through computational methods has streamlined the drug discovery process, allowing researchers to prioritize compounds with the highest therapeutic potential.

Despite its promising attributes, the development of CAS No. 2172311-03-2 is not without challenges. The complexity of its molecular structure may lead to difficulties in large-scale synthesis, requiring further optimization of reaction conditions. Additionally, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, must be thoroughly evaluated to ensure its suitability for clinical applications. Ongoing research is focused on addressing these challenges through advanced synthetic strategies and in vitro/in vivo testing protocols.

In conclusion, 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylthiomorpholin-3-yl}acetic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique combination of functional groups and structural features positions it as a potential candidate for treating a range of diseases, from neurodegenerative disorders to cancer. As research continues to evolve, this compound exemplifies the importance of interdisciplinary approaches in drug discovery, bridging the gap between synthetic chemistry, computational modeling, and biological evaluation.